molecular formula C23H15N3O4 B2459441 N-(5-benzyl-1,3,4-oxadiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide CAS No. 954618-40-7

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide

Cat. No. B2459441
CAS RN: 954618-40-7
M. Wt: 397.39
InChI Key: KNXNFGRKHOXKQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide, also known as BC-11, is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. BC-11 is a heterocyclic compound that contains a benzene ring fused with a chromene ring and an oxadiazole ring. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and potential future directions have been investigated.

Scientific Research Applications

Anti-Cancer Activity

1,3,4-Oxadiazole derivatives, including the compound , have shown significant potential as anti-cancer agents . They have diverse modes of action, including interactions with growth factors, enzymes, and kinases . For instance, Adimule and his coworkers reported a thiophene-based 1,3,4-oxadiazole derivative as a potent cytotoxic agent with an IC50 of 5.3 μM, comparable to 5-fluorouracil (IC50 8.6 μM) against the Caco-2 cell line .

Anti-Inflammatory Properties

Compounds containing a 1,3,4-oxadiazole core have been found to possess anti-inflammatory properties . This makes them potentially useful in the treatment of conditions characterized by inflammation.

Antimicrobial Activity

1,3,4-Oxadiazole derivatives have been found to have antimicrobial properties . This suggests potential applications in the treatment of various bacterial and fungal infections.

Antiviral Activity

1,3,4-Oxadiazole derivatives have also been found to have antiviral properties . This includes potential activity against HIV, as evidenced by the presence of a 1,3,4-oxadiazole unit in Raltegravir, an antiretroviral drug .

Anti-Diabetic Properties

1,3,4-Oxadiazole derivatives have been found to have anti-diabetic properties . This suggests potential applications in the management and treatment of diabetes.

Analgesic Properties

Compounds containing a 1,3,4-oxadiazole core have been found to possess analgesic (pain-relieving) properties . This suggests potential applications in the management of pain.

Anticonvulsant Properties

1,3,4-Oxadiazole derivatives have been found to have anticonvulsant properties . This suggests potential applications in the treatment of conditions characterized by seizures or convulsions.

Antihypertensive Properties

1,3,4-Oxadiazole derivatives have been found to have antihypertensive properties . This suggests potential applications in the management and treatment of high blood pressure.

properties

IUPAC Name

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-3-oxobenzo[f]chromene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H15N3O4/c27-21(24-23-26-25-20(30-23)12-14-6-2-1-3-7-14)18-13-17-16-9-5-4-8-15(16)10-11-19(17)29-22(18)28/h1-11,13H,12H2,(H,24,26,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KNXNFGRKHOXKQN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CC2=NN=C(O2)NC(=O)C3=CC4=C(C=CC5=CC=CC=C54)OC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H15N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.